Cas no 1803649-38-8 (Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1803649-38-8
• MF: C₁₁H₁₄F₃N₃O₃
• MW: 293.242372989655
• CID: 4930100
• Update Time: 2025-05-26

Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H14F3N3O3/c1-2-19-9(18)3-7-10(16)6(4-15)8(5-17-7)20-11(12,13)14/h5H,2-4,15-16H2,1H3
• InChI Key： PNQTWDLHOGAKSO-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CC(=O)OCC)C(=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• XLogP3: 1
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803649-38-8): An Emerging Compound in Medicinal Chemistry

Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803649-38-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a trifluoromethoxy group, an amino group, and an aminomethyl group, all of which contribute to its diverse biological activities.

The trifluoromethoxy group is particularly noteworthy for its ability to modulate the lipophilicity and metabolic stability of the molecule. This functional group has been extensively studied in recent years for its role in enhancing the pharmacokinetic properties of drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the importance of trifluoromethoxy groups in improving the oral bioavailability and reducing the hepatic clearance of several pyridine-based compounds.

The amino and aminomethyl groups present in Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate are crucial for its biological activity. These groups can form hydrogen bonds with target proteins, thereby enhancing the binding affinity and selectivity of the compound. Research conducted at the University of California, San Francisco, demonstrated that similar amino-functionalized pyridine derivatives exhibit potent inhibitory activity against various kinases, making them promising candidates for cancer therapy.

In addition to its potential as a therapeutic agent, Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate has also been explored for its use as a building block in organic synthesis. The presence of multiple functional groups provides a versatile platform for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties. A recent study published in Organic Letters described a novel synthetic route to this compound using palladium-catalyzed cross-coupling reactions, which offers high yields and excellent functional group tolerance.

The biological evaluation of Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate has revealed promising results in various preclinical models. In vitro studies have shown that this compound exhibits significant anti-inflammatory and anti-proliferative effects, making it a potential candidate for treating inflammatory diseases and cancer. For example, a study published in Cancer Research demonstrated that this compound effectively inhibited the proliferation of human breast cancer cells by targeting key signaling pathways involved in cell growth and survival.

Furthermore, preliminary pharmacokinetic studies have indicated that Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can reach its intended target site in sufficient concentrations to exert its therapeutic effects without causing significant toxicity. A comprehensive ADME study conducted by researchers at Harvard Medical School found that this compound has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

The safety profile of Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate has also been evaluated through various toxicological assays. Results from these studies suggest that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings are crucial for advancing this compound into clinical trials and ultimately into clinical use.

In conclusion, Ethyl 3-amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803649-38-8) represents an exciting new development in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features, combined with favorable pharmacokinetic properties and safety profile, make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic options for patients.